5-fluoro-N-[2-(4-pyridyl)ethyl]-2-(1H-1,2,3,4-tetraazol-1-yl)benzamide

• Molecular Formula: C15H13FN6O
• Molecular Weight: 312.30 g/mol
• IUPAC Name: 5-fluoro-N-(2-pyridin-4-ylethyl)-2-(tetrazol-1-yl)benzamide
• InChI: InChI=1S/C15H13FN6O/c16-12-1-2-14(22-10-19-20-21-22)13(9-12)15(23)18-8-5-11-3-6-17-7-4-11/h1-4,6-7,9-10H,5,8H2,(H,18,23)
• InChI Key: SWMMBADAVKKYRF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C(=O)NCCC2=CC=NC=C2)N3C=NN=N3

Description

5-fluoro-N-[2-(4-pyridyl)ethyl]-2-(1H-1,2,3,4-tetraazol-1-yl)benzamide is a benzamide derivative featuring a fluorine substituent at the 5-position, a 1H-1,2,3,4-tetrazole ring at the 2-position, and a 4-pyridylethylamine side chain.

Key structural attributes include:

• Fluorine atom: Enhances metabolic stability and modulates electronic properties of the aromatic ring.
• Tetrazole ring: Imparts hydrogen-bonding capabilities and improves pharmacokinetic profiles.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-fluoro-N-[2-(4-pyridyl)ethyl]-2-(1H-1,2,3,4-tetraazol-1-yl)benzamide typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the Benzamide Core: The benzamide core can be synthesized through the reaction of 5-fluorobenzoic acid with an amine derivative under acidic conditions.

Introduction of the Pyridyl Ethyl Group: The pyridyl ethyl group can be introduced via a nucleophilic substitution reaction, where the benzamide core reacts with 2-(4-pyridyl)ethyl halide in the presence of a base.

Addition of the Tetraazolyl Group: The final step involves the formation of the tetraazolyl group through a cyclization reaction, where the intermediate product reacts with azide compounds under thermal or catalytic conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the employment of catalysts to enhance reaction efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

5-fluoro-N-[2-(4-pyridyl)ethyl]-2-(1H-1,2,3,4-tetraazol-1-yl)benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, where functional groups are replaced by other substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are frequently used.

Substitution: Reagents like halides, bases, and acids are used under controlled conditions to achieve desired substitutions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines or alcohols. Substitution reactions result in various substituted derivatives of the original compound.

Scientific Research Applications

5-fluoro-N-[2-(4-pyridyl)ethyl]-2-(1H-1,2,3,4-tetraazol-1-yl)benzamide has a wide range of scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential as a biochemical probe or ligand in binding studies.

Medicine: Explored for its therapeutic potential in treating various diseases due to its unique structural properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-fluoro-N-[2-(4-pyridyl)ethyl]-2-(1H-1,2,3,4-tetraazol-1-yl)benzamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogues and Functional Group Variations

The compound shares structural similarities with several benzamide and heterocyclic derivatives. A comparative analysis is provided below:

Compound Name/ID	Key Structural Differences	Potential Functional Implications
5-fluoro-N-[2-(4-pyridyl)ethyl]-2-(1H-1,2,3,4-tetraazol-1-yl)benzamide (Target Compound)	Fluorine at 5-position; tetrazole at 2-position; pyridylethyl side chain.	Enhanced metabolic stability, hydrogen-bonding capacity, and solubility.
N-(1-ethyl-1H-pyrazol-5-yl)benzamide (956950-61-1)	Pyrazole ring replaces tetrazole; ethyl group on pyrazole.	Reduced hydrogen-bonding potential; altered target selectivity due to pyrazole’s electronic profile.
4-(benzyloxy)benzaldehyde [3-(4-ethoxyphenyl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]hydrazone (624725-61-1)	Benzaldehyde hydrazone core; triazole with sulfanyl and ethoxyphenyl groups.	Increased steric bulk; sulfanyl group may enhance metal-binding or redox activity.
4-(2-(3-(Benzyloxy)benzylidene)hydrazinyl)-5-(4-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol (624725-70-8)	Triazole-thiol core; benzyloxy and ethoxyphenyl substituents.	Thiol group introduces potential for disulfide formation or covalent binding to targets.

Physicochemical Properties

• Solubility : The pyridylethyl group in the target compound likely enhances aqueous solubility compared to purely aromatic derivatives like 956950-61-1.
• Stability: Fluorine substitution reduces susceptibility to oxidative metabolism, a feature absent in non-fluorinated analogues.
• Binding Affinity : Tetrazole and pyridyl groups may synergize in targeting enzymes or receptors with polar active sites, whereas sulfanyl or thiol groups (e.g., 624725-70-8) could favor metal-dependent interactions.